Cas no 132684-59-4 (Fmoc-HoPhe-OH)

• Product Name: Fmoc-HoPhe-OH
• CAS No: 132684-59-4
• MF: C₂₅H₂₃NO₄
• MW: 401.45442700386
• MDL: MFCD00077046
• CID: 136711
• PubChem ID: 354333298
• Update Time: 2025-09-27

Fmoc-HoPhe-OH Chemical and Physical Properties

Names and Identifiers

• Fmoc-L-Homophenylalanine
• Fmoc-Homophe-OH
• N-[(9H-Fluoren-9-ylmethoxy)carbonyl]-L-homophenylalanine
• N-Fmoc-L-homophenylalanine
• Benzenebutanoic acid, a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(aS)-
• Fmoc-HoPhe-OH
• Fmoc-Hph-OH
• Fmoc-L-Homophe
• Fmoc-L-HPhe-OH
• (S)-2-(Fmoc-amino)-4-phenylbutyric acid
• AmbotzFAA1570
• FMOC-HFE-OH
• Fmoc-Hof-OH
• FMOC-HOMOPHE
• (S)-2-[[(9H-Fluoren-9-ylmethoxy)carbonyl]amino]-4-phenylbutyric Acid
• (S)-alpha-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]benzenebutanoic acid
• NPC 14686
• HomoPhe
• FMoc-Hphe
• FMOC-L-HPHE
• Fmoc-HoPhe-PH
• FMOC-L-HOPHE-OH
• Fmoc-L-Homophenyl-Ala
• (2S)-2-{[(9H-fluoren-9-ylmethoxy)carbonyl]amino}-4-phenylbutanoic acid
• AKOS016843582
• (S)-2-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-4-PHENYLBUTANOIC ACID
• (2S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-phenylbutanoic acid
• Z1763278850
• Fmoc-Homophe-OH, >=98.0%
• A806474
• HY-W009005
• SCHEMBL119488
• AC-9969
• (2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4-phenylbutanoic acid
• CIHPCIUGLIZADU-QHCPKHFHSA-N
• 2-(9H-fluoren-9-ylmethoxycarbonylamino)-4-phenyl-butanoic acid;Fmoc-Homophe-OH
• (s)-2-(((9h-fluoren-9-yl)methoxy)carbonylamino)-4-phenylbutanoic acid
• Fmoc-(L)-homophenylalanine
• (S)-2-(FMOC-AMINO)-4-PHENYL-BUTYRIC ACID
• AS-17629
• F14562
• J-300430
• CS-W009721
• N-Fmoc-(L)-Homophenylalanine (Fmoc-L-hPhe-OH)
• Benzenebutanoic acid,4-(1,1-dimethylethoxy)-a-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-,(as)-
• F1025
• DTXSID20375787
• Benzenebutanoic acid, alpha-[[(9H-fluoren-9-ylmethoxy)carbonyl]amino]-, (alphaS)-
• MFCD00077046
• 132684-59-4
• EN300-395267
• AM83538

• MDL： MFCD00077046
• Inchi： 1S/C25H23NO4/c27-24(28)23(15-14-17-8-2-1-3-9-17)26-25(29)30-16-22-20-12-6-4-10-18(20)19-11-5-7-13-21(19)22/h1-13,22-23H,14-16H2,(H,26,29)(H,27,28)/t23-/m0/s1
• InChI Key： CIHPCIUGLIZADU-QHCPKHFHSA-N
• SMILES： O(C(N[C@H](C(=O)O)CCC1C=CC=CC=1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12
• BRN： 4847669

Computed Properties

• Exact Mass: 401.16300
• Monoisotopic Mass: 401.16270821g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 9
• Complexity: 566
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 5
• Topological Polar Surface Area: 75.6Ų

Experimental Properties

• Color/Form: White powder
• Density: 1.254
• Melting Point: 141.0 to 145.0 deg-C
• Boiling Point: 628.3℃ at 760 mmHg
• Flash Point: 333.8℃
• Water Partition Coefficient: Slightly soluble in water.
• PSA: 75.63000
• LogP: 5.00200
• Specific Rotation: -5.0° (c=2, in methanol)
• Solubility: Not determined

Fmoc-HoPhe-OH Security Information

• Signal Word：Warning
• Hazard Statement： H315; H319; H335
• Warning Statement： P261; P264; P271; P280; P302+P352; P304+P340; P305+P351+P338; P312; P321; P332+P313; P337+P313; P362; P403+P233; P405; P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S22-S24/25
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：0-10°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes Fluorenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Fluorenes
• Solvents and Organic Chemicals Organic Compounds Acids/Esters